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Compound of Interest

Compound Name: Dimethoxydiphenylsilane

Cat. No.: B146717 Get Quote

Technical Support Center:
Dimethoxydiphenylsilane
Welcome to the technical support center for Dimethoxydiphenylsilane (CAS No. 6843-66-9).

This resource is designed for researchers, scientists, and drug development professionals to

ensure safe and effective handling and use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with Dimethoxydiphenylsilane?

A1: Dimethoxydiphenylsilane is considered hazardous. It can cause skin and serious eye

irritation.[1][2] It is also important to note that this compound is moisture-sensitive and will react

with water or moisture in the air to liberate methanol, which has its own associated health risks.

[3] Ingestion of Dimethoxydiphenylsilane can lead to methanol poisoning, with symptoms

including nausea, vomiting, headache, and visual disturbances, potentially leading to

blindness.[3]

Q2: How should I properly store Dimethoxydiphenylsilane?

A2: To maintain its integrity, Dimethoxydiphenylsilane should be stored in a tightly sealed

container in a cool, dry, and well-ventilated place.[1][4] It is crucial to protect it from moisture.[5]
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[6] The recommended storage temperature is between 0-8°C.[7] Store it away from heat

sources, sparks, open flames, and direct sunlight.[3][6]

Q3: What materials are incompatible with Dimethoxydiphenylsilane?

A3: Dimethoxydiphenylsilane is incompatible with strong oxidizing agents, water, acids, and

alkalies.[1][3][5] Contact with these substances can trigger unwanted and potentially hazardous

reactions.

Q4: What are the hazardous decomposition products of Dimethoxydiphenylsilane?

A4: Upon decomposition, which can be caused by exposure to heat or fire,

Dimethoxydiphenylsilane can produce carbon oxides (CO, CO2), silicon oxides, and organic

acid vapors.[6][8][9] In the presence of water or moisture, it hydrolyzes to form methanol.[3][5]

Troubleshooting Guide
This guide addresses specific issues that may arise during experiments involving

Dimethoxydiphenylsilane.

Issue 1: My reaction is producing unexpected side products or a lower than expected yield.

Possible Cause: Contamination with water or moisture. Dimethoxydiphenylsilane readily

hydrolyzes in the presence of water, which can interfere with your desired reaction pathway.

[3][5]

Troubleshooting Steps:

Ensure all glassware is thoroughly dried before use.

Use anhydrous solvents and reagents.

Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent

exposure to atmospheric moisture.[9][10]

Issue 2: The Dimethoxydiphenylsilane appears cloudy or has formed a precipitate.
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Possible Cause: The product has been exposed to moisture, leading to hydrolysis and the

formation of silanol or siloxane species.

Troubleshooting Steps:

Verify the integrity of the container seal.

If the product's purity is critical for your application, consider purifying it by distillation. The

boiling point is 161°C at 15 mmHg.[7][11]

For future prevention, always store the compound under the recommended conditions and

handle it in a dry, inert atmosphere.

Issue 3: I observe fuming when handling the compound.

Possible Cause: This is likely due to the reaction of Dimethoxydiphenylsilane with

atmospheric moisture, releasing methanol vapor.

Troubleshooting Steps:

Handle the compound in a well-ventilated area, preferably within a fume hood.[3]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (neoprene or nitrile rubber are recommended), and a lab coat.[3]

Minimize the time the container is open to the atmosphere.

Quantitative Data Summary
For quick reference, the key physical and chemical properties of Dimethoxydiphenylsilane
are summarized in the table below.
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Property Value

CAS Number 6843-66-9[2][12]

Molecular Formula C14H16O2Si[2][12]

Molecular Weight 244.36 g/mol [2][12]

Appearance Colorless, clear liquid[7][12]

Boiling Point 161°C @ 15 mmHg[7][12]

Flash Point 121°C[4][12]

Density 1.08 g/cm³[12]

Refractive Index 1.541[12]

Purity ≥99.0%[12]

Experimental Protocols & Safety
Safe Handling Protocol:

Engineering Controls: Always work in a well-ventilated area, such as a chemical fume hood,

to minimize inhalation of vapors.[3] Ensure that an eyewash station and safety shower are

readily accessible.[8]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.[1]

Hand Protection: Use neoprene or nitrile rubber gloves.[3]

Skin Protection: Wear a lab coat and appropriate protective clothing to prevent skin

contact.[1]

Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe vapors or mist.[3]

Keep the container tightly closed when not in use.
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Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources.[3][6] Use

non-sparking tools when handling.[8] In case of fire, use water spray, foam, carbon dioxide,

or dry chemical extinguishers.[3]

Visual Guides
The following diagrams illustrate key logical relationships and workflows for safely handling

Dimethoxydiphenylsilane.
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Troubleshooting Experimental Issues

Unexpected Reaction Outcome
(e.g., low yield, side products)

Was the reaction performed
under anhydrous conditions?

Yes

Yes

No

No

Are all reagents and solvents
anhydrous and compatible?

Implement rigorous anhydrous techniques:
- Dry glassware thoroughly
- Use anhydrous solvents

- Work under an inert atmosphere

Yes

Yes

No

No

Re-evaluate experimental protocol
and reagent purity.

Purify or replace
contaminated reagents.
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Safe Handling and Storage Workflow

Receiving Dimethoxydiphenylsilane

Store in a cool, dry, well-ventilated area
(0-8°C), away from heat and moisture.

Keep container tightly sealed.

Prepare for experiment:
- Work in a fume hood

- Wear appropriate PPE
- Ensure anhydrous conditions

Dispense and use in reaction.
Minimize exposure to air.

Clean up spills with absorbent material.
Dispose of waste according to regulations.

Tightly reseal container.
Return to proper storage.

Experiment Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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